Solabegron Acyl Glucuronide-13C6
Description
Solabegron Acyl Glucuronide-13C6 is a stable isotope-labeled metabolite of solabegron, a selective β3-adrenoceptor agonist developed for treating overactive bladder syndrome. The compound is specifically modified with six carbon-13 (13C) atoms in its acyl glucuronide moiety, enabling precise tracking in pharmacokinetic and metabolic studies . Its molecular formula is C27H27ClN2O9 (unlabeled form: molecular weight 566.96 g/mol) with isotopic enrichment ≥99% for 13C and 98% for deuterium (2H) in certain derivatives . This labeling facilitates quantitative analysis via LC-MS/MS, minimizing interference from endogenous compounds in biological matrices .
Properties
Molecular Formula |
C₂₃¹³C₆H₃₁ClN₂O₉ |
|---|---|
Molecular Weight |
592.97 |
Synonyms |
1-[3’-[[2-[[(2R)-2-(3-Chlorophenyl)-2-hydroxyethyl]amino]ethyl]amino][1,1’-biphenyl]-3-carboxylate]-β-D-Glucopyranuronic Acid-13C6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Desensitization Effects : Solabegron pretreatment reduces cAMP responses to freshly added ligands (56% of control vs. 69% for SR 59,230), suggesting its partial agonism limits receptor internalization .
- Isotopic Utility : The 13C6 label enables unambiguous distinction from unlabeled glucuronides in mass spectrometry, critical for metabolite quantification in complex matrices .
Notes
- Analytical Applications : this compound is essential for validating extraction recovery rates in bioanalytical assays, particularly given the instability of acyl glucuronides .
- Limitations: Comparative data on glucuronide isomerization rates (β- vs. α-anomers) are lacking for solabegron, unlike well-documented cases for zomepirac .
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